Cas no 1571912-77-0 (4-Methyl-3-propan-2-ylpentan-1-ol)

• Product Name: 4-Methyl-3-propan-2-ylpentan-1-ol
• CAS No: 1571912-77-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 5783013
• PubChem ID: 20683771
• Update Time: 2025-06-07

4-Methyl-3-propan-2-ylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1982356
• 1571912-77-0
• 4-methyl-3-(propan-2-yl)pentan-1-ol
• EN300-6290455
• 4-methyl-3-propan-2-ylpentan-1-ol
• 1-Pentanol, 4-methyl-3-(1-methylethyl)-
• 4-Methyl-3-propan-2-ylpentan-1-ol

• Inchi： 1S/C9H20O/c1-7(2)9(5-6-10)8(3)4/h7-10H,5-6H2,1-4H3
• InChI Key： MWLSQAWSSCJJCI-UHFFFAOYSA-N
• SMILES： OCCC(C(C)C)C(C)C

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.820±0.06 g/cm3(Predicted)
• Boiling Point: 181.9±8.0 °C(Predicted)
• pka: 15.11±0.10(Predicted)

Additional information on 4-Methyl-3-propan-2-ylpentan-1-ol

Introduction to 4-Methyl-3-propan-2-ylpentan-1-ol (CAS No. 1571912-77-0)

4-Methyl-3-propan-2-ylpentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1571912-77-0, is a significant organic compound with a complex and intriguing structure. This aliphatic alcohol belongs to the class of branched-chain alcohols, characterized by its five-carbon backbone with methyl and isopropyl substituents. The compound exhibits a unique blend of chemical properties that make it of considerable interest in various scientific and industrial applications.

The molecular formula of 4-Methyl-3-propan-2-ylpentan-1-ol is C₈H₁₈O, reflecting its composition of eight carbon atoms, eighteen hydrogen atoms, and one oxygen atom. The presence of the hydroxyl (-OH) group at the terminal carbon (1-position) imparts alcoholic characteristics, such as the ability to engage in hydrogen bonding and participate in oxidation reactions. Meanwhile, the branched structure introduced by the methyl and isopropyl groups influences its physical properties, including boiling point, solubility, and volatility.

The synthesis of 4-Methyl-3-propan-2-ylpentan-1-ol typically involves multi-step organic reactions, often starting from readily available precursors like butenes or ketones. Advanced catalytic processes, including asymmetric synthesis, have been explored to enhance yield and purity. Recent advancements in green chemistry have also focused on optimizing these synthetic routes to minimize waste and energy consumption, aligning with sustainable development goals.

4-Methyl-3-propan-2-ylpentan-1-ol finds utility in multiple sectors due to its versatile reactivity. In the pharmaceutical industry, it serves as an intermediate in the synthesis of more complex molecules, including potential drug candidates. Its structural motif is reminiscent of natural products found in essential oils and terpenes, suggesting potential applications in fragrance and flavor chemistry. Additionally, the compound’s ability to act as a chiral building block makes it valuable in stereochemistry research.

Recent studies have highlighted the role of 4-Methyl-3-propan-2-ylpentan-1-ol in biochemical pathways and its interactions with biological systems. Researchers have investigated its effects on enzyme activity and its potential as a ligand in receptor binding studies. These investigations are particularly relevant in understanding metabolic processes and developing novel therapeutic agents. The compound’s lipophilic nature allows it to penetrate cell membranes efficiently, making it a candidate for drug delivery systems.

The industrial applications of 4-Methyl-3-propan-2-yllipophilic nature allows it to penetrate cell membranes efficiently, making it a candidate for drug delivery systems.

The industrial applications of 4-Methylipophilic nature allows it to penetrate cell membranes efficiently, making it a candidate for drug delivery systems.